Cas no 87080-57-7 (Cholest-5-en-3-ol (3β)-, 3-hexacosanoate)

• Product Name: Cholest-5-en-3-ol (3β)-, 3-hexacosanoate
• CAS No: 87080-57-7
• MF: C₅₃H₉₆O₂
• MW: 765.328157424927
• CID: 2844997
• PubChem ID: 71587321
• Update Time: 2024-03-01

Cholest-5-en-3-ol (3β)-, 3-hexacosanoate Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol (3β)-, 3-hexacosanoate

• Inchi： 1S/C53H96O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-33-51(54)55-46-38-40-52(5)45(42-46)34-35-47-49-37-36-48(44(4)32-30-31-43(2)3)53(49,6)41-39-50(47)52/h34,43-44,46-50H,7-33,35-42H2,1-6H3/t44-,46+,47+,48-,49+,50+,52+,53-/m1/s1
• InChI Key： VQRZNVBRVZSWSB-GEBOYSNOSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCCCCCCCCCC)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 764.74103230g/mol
• Monoisotopic Mass: 764.74103230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 55
• Rotatable Bond Count: 31
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 21.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters